(R)-1-((4R,5S)-2,2-Dimethyl-5-vinyl-1,3-dioxolan-4-yl)ethane-1,2-diol

• Molecular Formula: C9H16O4
• Molecular Weight: 188.22 g/mol
• IUPAC Name: (1R)-1-[(4R,5S)-5-ethenyl-2,2-dimethyl-1,3-dioxolan-4-yl]ethane-1,2-diol
• InChI: InChI=1S/C9H16O4/c1-4-7-8(6(11)5-10)13-9(2,3)12-7/h4,6-8,10-11H,1,5H2,2-3H3/t6-,7+,8-/m1/s1
• InChI Key: DFJFQMKMLZLSOG-GJMOJQLCSA-N
• Isomeric SMILES: CC1(O[C@H]([C@H](O1)[C@@H](CO)O)C=C)C
• Canonical SMILES: CC1(OC(C(O1)C(CO)O)C=C)C

Description

®-1-((4R,5S)-2,2-Dimethyl-5-vinyl-1,3-dioxolan-4-yl)ethane-1,2-diol is a chiral compound with a complex structure featuring multiple functional groups, including a dioxolane ring and a diol. This compound’s stereochemistry is defined by its specific configuration at multiple chiral centers, making it an interesting subject for stereochemical studies and applications in asymmetric synthesis.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of ®-1-((4R,5S)-2,2-Dimethyl-5-vinyl-1,3-dioxolan-4-yl)ethane-1,2-diol typically involves the following steps:

Formation of the Dioxolane Ring: This can be achieved through the acid-catalyzed reaction of a diol with an aldehyde or ketone.

Introduction of the Vinyl Group: The vinyl group can be introduced via a Wittig reaction or a similar olefination process.

Chiral Resolution: The chiral centers can be introduced using chiral catalysts or starting materials, followed by resolution techniques such as chromatography or crystallization.

Industrial Production Methods

In an industrial setting, the production of this compound would likely involve:

Large-scale reactors: for the formation of the dioxolane ring.

Continuous flow systems:

Automated chiral resolution: processes to ensure high enantiomeric purity.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The diol groups can be oxidized to form aldehydes or carboxylic acids using reagents like PCC or KMnO4.

Reduction: The vinyl group can be hydrogenated to an ethyl group using catalysts like Pd/C.

Substitution: The hydroxyl groups can undergo substitution reactions to form ethers or esters using reagents like alkyl halides or acyl chlorides.

Common Reagents and Conditions

Oxidation: PCC, KMnO4, NaIO4.

Reduction: H2 with Pd/C, NaBH4.

Substitution: Alkyl halides, acyl chlorides, strong bases like NaH.

Major Products

Oxidation: Aldehydes, carboxylic acids.

Reduction: Ethyl derivatives.

Substitution: Ethers, esters.

Scientific Research Applications

Chemistry

Asymmetric Synthesis: Used as a chiral building block in the synthesis of complex molecules.

Catalysis: Acts as a ligand in chiral catalysts for enantioselective reactions.

Biology

Enzyme Studies: Used to study enzyme-substrate interactions due to its chiral nature.

Medicine

Drug Development: Potential intermediate in the synthesis of pharmaceuticals.

Industry

Material Science: Used in the development of new materials with specific chiral properties.

Mechanism of Action

The mechanism of action of ®-1-((4R,5S)-2,2-Dimethyl-5-vinyl-1,3-dioxolan-4-yl)ethane-1,2-diol would depend on its specific application. For example:

As a Catalyst: It would coordinate with metal centers to induce chirality in the reaction products.

In Biological Systems: It could interact with enzymes or receptors, influencing biochemical pathways.

Comparison with Similar Compounds

Similar Compounds

(S)-1-((4S,5R)-2,2-Dimethyl-5-vinyl-1,3-dioxolan-4-yl)ethane-1,2-diol: The enantiomer of the compound .

1,3-Dioxolane Derivatives: Compounds with similar dioxolane rings but different substituents.

Uniqueness

Chirality: The specific ® and (4R,5S) configuration makes it unique in its stereochemical properties.

Functional Groups: The combination of a dioxolane ring, vinyl group, and diol is relatively rare and offers unique reactivity.